5-{[1-(4-nitrophenyl)-2,5-diphenyl-1H-pyrrol-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one
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Overview
Description
5-{[1-(4-nitrophenyl)-2,5-diphenyl-1H-pyrrol-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C26H17N3O3S2 and its molecular weight is 483.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 483.07113376 g/mol and the complexity rating of the compound is 809. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of novel chemical structures related to thiazolidinone derivatives, including those incorporating elements similar to the specified compound, has been a significant area of research. Studies have demonstrated methods for synthesizing derivatives with varied functional groups, aiming to explore their physical and chemical properties. For instance, a novel synthesis approach for 1,4-Bis(thiopyrano[2,3-d]thiazolyl)benzene derivatives was developed, highlighting the versatility of thiazolidinone compounds in creating complex molecular architectures with potential applications in materials science and organic synthesis (Metwally, 2008).
Molecular and Solid State Structure
The investigation into the molecular and solid-state structure of thiazolidinone derivatives, including X-ray powder diffraction and density functional theory (DFT) studies, provides insights into their molecular geometry, intermolecular interactions, and the impact of functional group modifications on their properties. For example, studies on the crystal structure and DFT analysis of similar compounds have shed light on the structural basis for their reactivity and interaction potential, which is crucial for designing molecules with desired chemical properties (Rahmani et al., 2017).
Reactivity and Chemical Properties
Research on the reactivity of thiazolidinone derivatives and their interactions with other chemical entities explores the foundational aspects of their chemical behavior. This includes studies on chemoselectivity, cycloaddition reactions, and the synthesis of complex molecular systems. Such research elucidates the mechanisms underlying the chemical reactions involving thiazolidinone derivatives, paving the way for their application in synthetic chemistry and drug design (Seyfried et al., 2009).
Potential Applications in Material Science
The synthesis of copolymers containing thiazolidinone derivatives highlights the application of these compounds in material science, particularly in developing new materials with electrochromic properties. Such materials could find applications in smart windows, display technologies, and energy-efficient lighting solutions (Aydın & Kaya, 2013).
Therapeutic Research Applications
While excluding direct references to drug use and dosage, it's worth noting that the structural motifs found in thiazolidinone derivatives have been explored for their potential in therapeutic applications. This includes the investigation of their antiproliferative, antimicrobial, and anti-inflammatory properties in vitro, which underscores the importance of these compounds in medicinal chemistry research (Chandrappa et al., 2008).
Properties
IUPAC Name |
(5Z)-5-[[1-(4-nitrophenyl)-2,5-diphenylpyrrol-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H17N3O3S2/c30-25-23(34-26(33)27-25)16-19-15-22(17-7-3-1-4-8-17)28(24(19)18-9-5-2-6-10-18)20-11-13-21(14-12-20)29(31)32/h1-16H,(H,27,30,33)/b23-16- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPORWIRZYBVJQB-KQWNVCNZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(N2C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4)C=C5C(=O)NC(=S)S5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CC(=C(N2C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4)/C=C\5/C(=O)NC(=S)S5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.